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Compound of Interest

Compound Name: 6-fluoro-1-hexanol

Cat. No.: B1361352

An In-depth Technical Guide to the Physical Properties of 6-Fluoro-1-Hexanol

This technical guide provides a comprehensive overview of the key physical properties of 6-
fluoro-1-hexanol, specifically its boiling point and density. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis who require precise data and methodologies for handling and characterizing this
compound.

Core Physical Properties

6-Fluoro-1-hexanol is a halogenated alcohol with a molecular formula of C6H13FO. Its
physical characteristics are crucial for its application in various chemical processes, including
reaction condition optimization and product purification.

Data Summary

The experimentally determined physical properties of 6-fluoro-1-hexanol are summarized in
the table below. These values are critical for predicting its behavior in different environments
and for designing experimental setups.

Physical Property Value Units Conditions
Boiling Point 158.2 °C at 760 mmHg[1][2]
Density 0.92 g/cm3 Not Specified
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Experimental Protocols

While the specific experimental records for the determination of the physical properties of 6-
fluoro-1-hexanol are not publicly detailed, standard methodologies for determining the boiling
point and density of liquid compounds are well-established. The following sections describe the
likely protocols used.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a substance like 6-fluoro-1-hexanol, this can be accurately determined using a
distillation method or a micro-boiling point apparatus.

Protocol: Distillation Method

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
condenser, a thermometer, and a receiving flask.

o Sample Preparation: The round-bottom flask is charged with a sample of 6-fluoro-1-hexanol
and a few boiling chips to ensure smooth boiling.

o Heating: The flask is gently heated in a heating mantle.

o Temperature Reading: The temperature is monitored closely. The boiling point is recorded as
the temperature at which the vapor and liquid are in equilibrium, indicated by a stable
temperature reading on the thermometer as the liquid condenses.[3]

Protocol: Capillary Method (for small quantities)
e Sample Preparation: A small amount of the liquid is placed in a fusion tube.

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the fusion
tube containing the sample.

e Heating: The fusion tube is attached to a thermometer and heated in a liquid bath.

o Observation: The temperature at which a rapid and continuous stream of bubbles emerges
from the capillary tube is noted. The heat is then removed. The boiling point is the
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temperature at which the liquid re-enters the capillary tube.[4][5]

Determination of Density

Density is a fundamental physical property defined as the mass per unit volume of a
substance.[6][7] For liquids like 6-fluoro-1-hexanol, density can be determined using a
pycnometer or by direct mass and volume measurements.

Protocol: Mass and Volume Measurement

e Mass Measurement: The mass of a clean, dry graduated cylinder or volumetric flask is
measured using an analytical balance.

e Volume Measurement: A known volume of 6-fluoro-1-hexanol is added to the graduated
cylinder. The volume is read from the bottom of the meniscus.

o Combined Measurement: The mass of the graduated cylinder with the liquid is measured.

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder. The density is then calculated by dividing the mass of the liquid by its volume.[8][9]

Visualized Workflows

The following diagrams illustrate the generalized experimental workflows for determining the
boiling point and density of a liquid compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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